Cas no 7137-55-5 (1-Butyl-2-nitrobenzene)

• Product Name: 1-Butyl-2-nitrobenzene
• CAS No: 7137-55-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00130028
• CID: 567232
• PubChem ID: 87559693
• Update Time: 2025-04-19

1-Butyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-nitrobenzene
• Benzene,1-butyl-2-nitro-
• 1-butyl-2-nitro-benzene
• 1-Butyl-2-nitro-benzol
• 2-n-butylnitrobenzene
• Benzene,1-butyl-2-nitro
• o-nitrobutylbenzene
• Benzene, 1-butyl-2-nitro-
• o-n-butylnitrobenzene
• RSVIEXUVWMYRGB-UHFFFAOYSA-N
• AX8258060
• B3091
• NS00037193
• 7137-55-5
• AKOS022171856
• FT-0705389
• AS-57749
• SCHEMBL6679612
• DTXSID30221569
• WG7T74H5V4
• D88981
• EINECS 230-435-3
• MFCD00130028
• DB-116102

• MDL： MFCD00130028
• Inchi： 1S/C10H13NO2/c1-2-3-6-9-7-4-5-8-10(9)11(12)13/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： RSVIEXUVWMYRGB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CCCC)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Not available
• Density: 1.06
• Boiling Point: 127°C/10mmHg(lit.)
• Flash Point: 101.8°C
• Refractive Index: 1.5200-1.5240
• PSA: 45.82000
• LogP: 3.46060
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes